Cas no 665026-50-6 (5-Chloro-3-ethyl-1-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 5-Chloro-3-ethyl-1-(4-nitrophenyl)-1H-pyrazole
• CAS No: 665026-50-6
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 2795983
• PubChem ID: 66021747
• Update Time: 2025-04-21

5-Chloro-3-ethyl-1-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 665026-50-6
• DTXSID70734961
• 5-Chloro-3-ethyl-1-(4-nitrophenyl)-1H-pyrazole
• AKOS015364004

• Inchi： 1S/C11H10ClN3O2/c1-2-8-7-11(12)14(13-8)9-3-5-10(6-4-9)15(16)17/h3-7H,2H2,1H3
• InChI Key： FLVFAUDAISUSQC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.0461543Da
• Monoisotopic Mass: 251.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų